Cas no 740025-99-4 (1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE)

• Product Name: 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE
• CAS No: 740025-99-4
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 1768071
• PubChem ID: 53440399
• Update Time: 2025-06-07

1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE
• 1-ethyl-2-(2-fluorophenyl)imidazole
• 1-Ethyl-2-(2-fluorophenyl)-1H-imidazole
• DTXSID70702544
• 740025-99-4
• EN300-379931
• AKOS006314294

• Inchi： 1S/C11H11FN2/c1-2-14-8-7-13-11(14)9-5-3-4-6-10(9)12/h3-8H,2H2,1H3
• InChI Key： VDZACUILIJNKCY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NC=CN1CC

Computed Properties

• Exact Mass: 190.09062652g/mol
• Monoisotopic Mass: 190.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE

Professional Introduction to 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE (CAS No. 740025-99-4)

1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE, identified by its CAS number 740025-99-4, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluorine substituent in the phenyl ring and the ethyl group on the imidazole core contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

The imidazole ring is a crucial structural motif in many bioactive molecules, often found in drugs targeting various biological pathways. In particular, 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE exhibits promising characteristics that make it suitable for use in the development of new therapeutic agents. The fluorine atom, known for its ability to enhance metabolic stability and binding affinity, plays a pivotal role in modulating the compound's interactions with biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine into pharmaceuticals can lead to improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to degradation. 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE is no exception, demonstrating potential benefits that could be leveraged in the creation of novel medications.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are of paramount importance. Researchers have been exploring various synthetic routes to optimize the production of 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE, aiming to achieve high yields and purity levels. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired imidazole framework efficiently.

The pharmacological properties of 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE have been subjects of extensive investigation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for further development. For instance, its interaction with protein targets could be explored to identify new therapeutic opportunities in areas such as oncology and inflammation.

The role of computational chemistry in understanding the behavior of complex molecules like 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound will interact with biological systems, providing insights that guide experimental design. These simulations have been instrumental in identifying key structural features that enhance binding affinity and selectivity.

The synthesis of fluorinated imidazoles presents unique challenges due to the reactivity of fluorine-containing groups. However, recent advancements in synthetic methodology have made it possible to handle these compounds more effectively. Techniques such as fluoroalkylation and nucleophilic substitution have been refined, enabling the precise construction of complex fluorinated imidazole derivatives like 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE.

The potential applications of 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE extend beyond traditional pharmaceuticals. Its unique chemical properties make it a promising candidate for use in materials science and agrochemicals. For example, fluorinated imidazoles have been explored as components in liquid crystals and organic semiconductors due to their ability to influence molecular packing and electronic properties.

Ongoing research continues to uncover new aspects of 1-ETHYL-2-(2-FLUORO-PHENYL)-1H-IMIDAZOLE. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leading to novel discoveries and applications. As our understanding of molecular interactions deepens, compounds like this are expected to play an increasingly important role in addressing global health challenges.

The future prospects for 1-Ethyl - 2-(fluorophenyl) - 1H-imidazole are bright, with numerous avenues for further exploration remaining open. Continued investment in research and development will be essential to fully realize its potential. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock new possibilities for this versatile compound.